1-[(2,6-difluorophenyl)sulfonyl]azepane

• IUPAC Name: 1-(2,6-difluorophenyl)sulfonylazepane
• InChI: InChI=1S/C12H15F2NO2S/c13-10-6-5-7-11(14)12(10)18(16,17)15-8-3-1-2-4-9-15/h5-7H,1-4,8-9H2
• InChI Key: RDEJTAXSRRILCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C12H15F2NO2S
• Molecular Weight: 275.32 g/mol

Description

1-[(2,6-difluorophenyl)sulfonyl]azepane, also known as DSA, is a chemical compound that belongs to the class of sulfonyl azepanes. It is a potent and selective inhibitor of the enzyme soluble epoxide hydrolase (sEH), which is involved in the metabolism of fatty acid epoxides. DSA has shown promising results in various scientific research studies, including its potential use in the treatment of cardiovascular and inflammatory diseases.

Mechanism of Action

1-[(2,6-difluorophenyl)sulfonyl]azepane works by inhibiting the enzyme sEH, which plays a crucial role in the metabolism of fatty acid epoxides. By inhibiting sEH, 1-[(2,6-difluorophenyl)sulfonyl]azepane increases the levels of these epoxides, which have been shown to have beneficial effects on cardiovascular and inflammatory diseases.
Biochemical and Physiological Effects:
1-[(2,6-difluorophenyl)sulfonyl]azepane has been shown to have various biochemical and physiological effects, including reducing inflammation and oxidative stress, improving endothelial function, and reducing blood pressure. It has also been shown to have neuroprotective effects and to improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,6-difluorophenyl)sulfonyl]azepane in lab experiments is its high selectivity and potency as an sEH inhibitor. However, one limitation is that it is not water-soluble, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 1-[(2,6-difluorophenyl)sulfonyl]azepane in scientific research. One potential application is in the treatment of inflammatory bowel disease, as 1-[(2,6-difluorophenyl)sulfonyl]azepane has been shown to reduce inflammation in the gut. Another direction is in the treatment of neuropathic pain, as 1-[(2,6-difluorophenyl)sulfonyl]azepane has been shown to have analgesic effects. Additionally, further studies are needed to investigate the long-term safety and efficacy of 1-[(2,6-difluorophenyl)sulfonyl]azepane in humans.

Synthesis Methods

The synthesis of 1-[(2,6-difluorophenyl)sulfonyl]azepane involves the reaction of 2,6-difluorobenzenesulfonyl chloride with azepane in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain pure 1-[(2,6-difluorophenyl)sulfonyl]azepane.

Scientific Research Applications

1-[(2,6-difluorophenyl)sulfonyl]azepane has been extensively studied in various scientific research studies for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and cardioprotective effects in preclinical models. 1-[(2,6-difluorophenyl)sulfonyl]azepane has also been investigated as a potential treatment for hypertension, atherosclerosis, and diabetic nephropathy.